Cas no 1021910-46-2 (4-(4-thiazolyl)-3-Buten-2-one)

• Product Name: 4-(4-thiazolyl)-3-Buten-2-one
• CAS No: 1021910-46-2
• MF: C₇H₇NOS
• MW: 153.201580286026
• CID: 1096608
• PubChem ID: 90196163
• Update Time: 2025-08-01

4-(4-thiazolyl)-3-Buten-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-thiazolyl)-3-Buten-2-one
• SCHEMBL15765223
• 4-(1,3-thiazol-4-yl)but-3-en-2-one
• EN300-1869493
• AKOS026738403
• 1021910-46-2

• Inchi： 1S/C7H7NOS/c1-6(9)2-3-7-4-10-5-8-7/h2-5H,1H3/b3-2+
• InChI Key： FVNSTBGOXDZNND-NSCUHMNNSA-N
• SMILES： S1C=NC(=C1)/C=C/C(C)=O

Computed Properties

• Exact Mass: 153.02483502g/mol
• Monoisotopic Mass: 153.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 4-(4-thiazolyl)-3-Buten-2-one

Exploring the Versatile Applications of 4-(4-thiazolyl)-3-Buten-2-one (CAS No. 1021910-46-2) in Modern Chemistry

The compound 4-(4-thiazolyl)-3-Buten-2-one (CAS No. 1021910-46-2) is a fascinating organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry. This unsaturated ketone derivative, characterized by the presence of a thiazole ring and a conjugated enone system, offers a versatile platform for synthetic modifications and functional group transformations.

One of the most intriguing aspects of 4-(4-thiazolyl)-3-Buten-2-one is its molecular architecture. The thiazole moiety, a five-membered heterocycle containing both sulfur and nitrogen atoms, contributes significantly to the compound's electronic properties and reactivity. This heterocyclic system is known to participate in various biological processes, making derivatives of 4-(4-thiazolyl)-3-Buten-2-one particularly interesting for pharmaceutical research and drug discovery.

The conjugated enone system in 4-(4-thiazolyl)-3-Buten-2-one (CAS No. 1021910-46-2) provides multiple reaction sites for chemical transformations. This feature has made the compound a valuable building block in organic synthesis, particularly in the construction of more complex molecular architectures. Researchers have utilized this compound in various coupling reactions, cycloadditions, and as a precursor for the synthesis of biologically active molecules.

Recent studies have highlighted the potential of 4-(4-thiazolyl)-3-Buten-2-one derivatives in materials science. The combination of the electron-rich thiazole ring and the electron-deficient enone system creates interesting electronic properties that could be exploited in the development of organic semiconductors or photovoltaic materials. This aligns well with current research trends focusing on sustainable energy solutions and organic electronics.

The synthesis of 4-(4-thiazolyl)-3-Buten-2-one (CAS No. 1021910-46-2) typically involves condensation reactions between appropriate thiazole derivatives and unsaturated carbonyl compounds. Various synthetic routes have been reported in the literature, offering researchers flexibility in obtaining this compound with different substitution patterns. The choice of synthetic method often depends on the desired purity, yield, and subsequent application of the product.

In the field of medicinal chemistry, 4-(4-thiazolyl)-3-Buten-2-one has emerged as a promising scaffold for drug development. The thiazole ring is a privileged structure in pharmaceutical compounds, known to interact with various biological targets. When combined with the reactive enone functionality, this molecular framework offers multiple points for structural modification to optimize biological activity and pharmacokinetic properties.

Analytical characterization of 4-(4-thiazolyl)-3-Buten-2-one (CAS No. 1021910-46-2) typically involves a combination of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for confirming the structure, with characteristic signals observed for the thiazole protons and the vinyl protons of the enone system. Mass spectrometry provides confirmation of the molecular weight, while infrared spectroscopy reveals the characteristic carbonyl stretching frequency of the enone moiety.

The stability and storage conditions of 4-(4-thiazolyl)-3-Buten-2-one are important considerations for researchers working with this compound. Like many unsaturated carbonyl compounds, it may be sensitive to light, heat, and oxygen. Proper storage under inert atmosphere at low temperatures is generally recommended to maintain the compound's integrity over extended periods.

Recent advances in computational chemistry have enabled more detailed studies of 4-(4-thiazolyl)-3-Buten-2-one's electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into the compound's frontier molecular orbitals, charge distribution, and potential reaction pathways. These theoretical studies complement experimental work and help guide the design of new derivatives with tailored properties.

The commercial availability of 4-(4-thiazolyl)-3-Buten-2-one (CAS No. 1021910-46-2) has increased in recent years, reflecting growing interest from the research community. Several specialty chemical suppliers now offer this compound in various quantities and purities, making it more accessible for both academic and industrial researchers. The pricing and availability may vary depending on the scale of purchase and the level of purity required.

Looking to the future, 4-(4-thiazolyl)-3-Buten-2-one continues to show promise in multiple areas of chemical research. Its unique combination of structural features makes it a valuable tool for synthetic chemists, while its potential biological activities keep it relevant in drug discovery efforts. As research methodologies continue to advance, we can expect to see even more innovative applications of this interesting compound in the years to come.